Cas no 194352-49-3 (1lambda~6~-Naphtho[2,1-e][1,2,4]thiadiazine-1,1,3(2H,4H)-trione)

• Product Name: 1lambda~6~-Naphtho[2,1-e][1,2,4]thiadiazine-1,1,3(2H,4H)-trione
• CAS No: 194352-49-3
• MF: C₁₁H₈N₂O₃S
• MW: 248.257821083069
• CID: 2788471
• Update Time: 2023-08-07

1lambda~6~-Naphtho[2,1-e][1,2,4]thiadiazine-1,1,3(2H,4H)-trione Chemical and Physical Properties

Names and Identifiers

• 1lambda~6~-Naphtho[2,1-e][1,2,4]thiadiazine-1,1,3(2H,4H)-trione

• Inchi： 1S/C11H8N2O3S/c14-11-12-9-6-5-7-3-1-2-4-8(7)10(9)17(15,16)13-11/h1-6H,(H2,12,13,14)
• InChI Key： RUVGCEHIHNRVAI-UHFFFAOYSA-N
• SMILES： S1(C2C(=CC=C3C=CC=CC=23)NC(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 429
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6